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Compound of Interest

Compound Name: 1-Ethylpyridinium bromide

Cat. No.: B159862

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 1-
Ethylpyridinium bromide (CAS No. 1906-79-2), a quaternary ammonium salt belonging to the
pyridinium class of ionic liquids. Due to its unique properties, including low vapor pressure and
high thermal stability, it finds applications in various chemical syntheses and electrochemical
systems.[1][2] This document collates essential data on its physical and chemical properties,
hazards, handling procedures, and emergency responses to ensure its safe use in a laboratory
and research environment.

Chemical and Physical Properties

1-Ethylpyridinium bromide is a white to off-white crystalline solid.[3] It is hygroscopic and
should be stored under an inert atmosphere.[3][4] Key physical and chemical properties are
summarized in the table below.
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Property Value Source(s)
CAS Number 1906-79-2 [415]
Molecular Formula C7H10BrN [41[5]
Molecular Weight 188.07 g/mol [1114]
Appearance White to almost white crystal or 3]

powder
Melting Point 120-121 °C [6]
Boiling Point No data available

Solubility in Water

Soluble

[7]

Purity

>98.0% (HPLC)

[5]i8]

Hazard Identification and GHS Classification

1-Ethylpyridinium bromide is classified as a hazardous substance. The primary hazards are

skin and eye irritation.[5][7]

GHS Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye

Serious Eye Irritation 2A

irritation

Signal Word: Warning[5]

Hazard Statements:

e H315: Causes skin irritation.[5][7]

e H319: Causes serious eye irritation.[5][7]
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Precautionary Statements:

e P264: Wash hands and face thoroughly after handling.[5]
o P280: Wear protective gloves, eye protection.[5]

e P302+P352: IF ON SKIN: Wash with plenty of water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

e P332+P313: If skin irritation occurs: Get medical advice or attention.[5]
o P337+P313: If eye irritation persists: Get medical advice or attention.[5]

o P362+P364: Take off contaminated clothing and wash it before reuse.[5]

Toxicological Information

While the toxicological properties of 1-Ethylpyridinium bromide have not been fully
investigated, it is known to cause skin and eye irritation.[6][9] Studies on related pyridinium
ionic liquids indicate that their toxicity is influenced by the length of the alkyl chain and the
nature of the anion.[10][11] In general, pyridinium-based ionic liquids have shown higher
toxicity in some biological systems compared to imidazolium-based ones.[11]

Quantitative Toxicity Data:

Specific LD50 and LC50 data for 1-Ethylpyridinium bromide are not readily available in the
reviewed literature. However, in vitro cytotoxicity studies on various ionic liquids provide some
context. For instance, a study on the MCF7 human breast cancer cell line showed that the IC50
values for a range of ionic liquids, including pyridinium-based compounds, varied from 8 uM to
44 mM.[12][13][14] The toxicity generally increases with the length of the alkyl side chain on the
cation.[14]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 1-Ethylpyridinium
bromide are not publicly available. However, standardized OECD guidelines are followed for
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assessing skin and eye irritation.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline outlines the procedure for assessing the potential of a substance to cause skin
irritation.[15]

Methodology:

Animal Model: Healthy young adult albino rabbits are typically used.[15]

o Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area
of shaved skin on the animal's back.[15] The site is covered with a gauze patch and a semi-
occlusive dressing for a 4-hour exposure period.[15]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal.[15]

e Scoring: The severity of the skin reactions is scored according to a standardized scale. The
mean scores for erythema and edema are used to calculate a primary irritation index.[15]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to assess the potential of a substance to cause eye irritation.[16]

Methodology:

Animal Model: Healthy young adult albino rabbits are used.[16]

e Application: A small amount (0.1 mL or 0.1 g) of the test substance is instilled into the
conjunctival sac of one eye of each animal. The other eye serves as a control.[16]

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after instillation.[16]

e Scoring: The severity of the ocular lesions is graded according to a standardized scoring
system.[16]
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Synthesis of 1-Ethylpyridinium Bromide

A one-step synthesis method has been described:

e Reactants: 4.2 mol of ethyl bromide and 4.0 mol of pyridine are added to a 1000 mL round-
bottom flask.[4]

e Reaction Conditions: The mixture is placed in a combined ultrasound-microwave reactor.
The ultrasonic power is set to 1000 W, and the microwave heating power is set to 800 W.
The reaction temperature is maintained at 50 °C for 60 minutes. A cooling water
condensation system is used to prevent the loss of volatile bromoethane.[4]

e Yield: This method reportedly yields 89% of 1-ethylpyridin-1-ium bromide.[4]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 1-
Ethylpyridinium bromide.

Handling:
e Handle in a well-ventilated area.[6]
o Use a local exhaust system if dust or aerosols are generated.[5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[6]

e Avoid contact with skin, eyes, and clothing.[6]

e Minimize dust generation and accumulation.[6]

e Wash hands and face thoroughly after handling.[5]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

» Store away from incompatible substances such as strong oxidizing agents.[6]
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» As the substance is hygroscopic, store under an inert gas.[4]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure Source(s)

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If
Inhalation not breathing, give artificial [6]

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

Immediately flush skin with
plenty of soap and water for at
least 15 minutes while

) removing contaminated

Skin Contact ) [6]

clothing and shoes. Get
medical aid if irritation
develops or persists. Wash

clothing before reuse.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [6]
upper and lower eyelids. Get

medical aid immediately.

If conscious and alert, rinse
i mouth and drink 2-4 cupfuls of
Ingestion ) ) [6]
milk or water. Do NOT induce

vomiting. Get medical aid.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing
dust. Ensure adequate ventilation.[6]
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o Cleanup: Vacuum or sweep up the material and place it into a suitable disposal container.
Avoid generating dusty conditions. Clean up spills immediately.[6]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[6]

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be
generated by thermal decomposition or combustion, including carbon monoxide, carbon
dioxide, and bromine fumes.[6]

» Firefighting Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6]

Visualized Workflows and Relationships

To further aid in the safe handling and understanding of 1-Ethylpyridinium bromide, the
following diagrams illustrate key logical workflows and relationships.
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Safe Handling Workflow

Wear Appropriate PPE

Preparation

_Gloves Handling Post-Handling Storage

- Review SDS - Well-ventilated area - Clean work area - Tightly sealed container
; - Goggles e

- Assess Risks el et - Minimize dust - Wash hands

- Cool, dry, inert atmosphere

1 First Aid for Accidental Exposure )
Y VF*’TV Y
Skin Contact Eye Contact Inhalation Ingestion
- Flush with water for 15 min - Flush with water for 15 min - Move to fresh air - Rinse mouth, drink water
- Remove contaminated clothing - Seek immediate medical attention - Provide oxygen if needed - Do NOT induce vomiting

Hazard-Property Relationship

CAS: 1906-79-2

Solid Skin Irritation (H315)
Physical Properties Leads to

- Primary Hazards —
Hygroscopic | Leadsto Eye Irritation (H319)

1-Ethylpyridinium Bromide

Avoid dust inhalation
Formula: C7H10BrN

Handling Precautions

Avoid skin/eye contact
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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